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Compound of Interest

Compound Name: Fmoc-Phe(2-Br)-OH

Cat. No.: B1301975 Get Quote

Essential Safety and Handling Guide for Fmoc-
Phe(2-Br)-OH
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fmoc-Phe(2-Br)-OH. The following procedures are

designed to ensure personal safety and proper management of this chemical from receipt to

disposal.

Chemical and Physical Properties
A summary of the key quantitative data for Fmoc-Phe(2-Br)-OH is presented below.

Property Value

CAS Number 220497-47-2

Molecular Formula C₂₄H₂₀BrNO₄

Molecular Weight 466.32 g/mol

Storage Store at -20°C for long-term stability.[1]
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To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling Fmoc-Phe(2-Br)-OH, particularly in its powdered form.

PPE Category Specific Requirements

Eye and Face Protection

ANSI Z87.1 compliant safety goggles are

required to protect against dust particles and

splashes. A face shield is recommended when

there is a significant splash hazard.[2]

Hand Protection

Disposable nitrile gloves are the minimum

requirement for incidental contact. Double

gloving may be necessary for added protection.

Gloves must be inspected before use and

removed and replaced immediately after any

contact with the compound.[2][3]

Body Protection
A standard laboratory coat is required to protect

skin and clothing.[2]

Respiratory Protection

A respirator or dust mask (e.g., N95) is

recommended when weighing and handling the

solid powder to prevent inhalation.[4] All

handling of the solid should be performed in a

certified chemical fume hood.[5]

General Attire

Long pants and closed-toe shoes are minimum

attire for working in a laboratory where

hazardous materials are present.[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step protocols is essential for the safe handling of Fmoc-
Phe(2-Br)-OH during common laboratory procedures.

A. Weighing the Solid Compound
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Preparation: Before handling the compound, ensure you are wearing all the required PPE as

detailed in the table above.

Work Area: Conduct all weighing activities inside a certified chemical fume hood to minimize

inhalation exposure.

Handling: Use a spatula to carefully transfer the desired amount of Fmoc-Phe(2-Br)-OH
from the storage container to a weighing vessel. Avoid creating dust. If any dust is

generated, gently clean the area with a damp cloth, which should then be disposed of as

chemical waste.

Storage after Weighing: Securely close the container of Fmoc-Phe(2-Br)-OH and return it to

the recommended storage condition of -20°C.[1]

B. Preparing a Solution
Preparation: Wear all required PPE. All work should be performed in a chemical fume hood.

Solvent Addition: Add the desired solvent to the vessel containing the pre-weighed Fmoc-
Phe(2-Br)-OH.

Dissolution: Gently swirl or stir the mixture until the solid is fully dissolved. Avoid splashing.

Storage of Solution: If the solution is not for immediate use, it should be stored in a tightly

sealed container at -20°C for up to one month or at -80°C for up to six months.[1]

Disposal Plan
Proper disposal of Fmoc-Phe(2-Br)-OH and any associated waste is critical to prevent

environmental contamination, as similar compounds are known to be harmful to aquatic life

with long-lasting effects.
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Waste Type Disposal Procedure

Solid Waste

Collect any spilled solid, unused compound, and

contaminated materials (e.g., weigh boats,

paper towels) in a clearly labeled, sealed

container for hazardous chemical waste. Avoid

creating dust during cleanup.[2]

Liquid Waste

All solutions containing Fmoc-Phe(2-Br)-OH,

including reaction mixtures and washes, must

be collected in a labeled, sealed container for

halogenated organic waste. Do not discharge

into the environment.[3]

Contaminated Sharps

Any sharps (e.g., needles) contaminated with

Fmoc-Phe(2-Br)-OH should be placed in a

designated sharps container for hazardous

chemical waste.

General Disposal Note

All waste disposal must adhere to local, state,

and federal environmental regulations. A

common disposal method for such compounds

is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[2]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Fmoc-Phe(2-Br)-
OH, from initial preparation to final disposal.
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Caption: Workflow for handling Fmoc-Phe(2-Br)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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